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Topic: Using Calcium Carbonate (CaCO₃) for Thermochemical Energy Storage

Audience: Researchers, scientists, and professionals in materials science, chemical

engineering, and energy storage.

Disclaimer: The term "Accucast" appears in research literature in the context of "Carbo

Accucast ID50 particles," which are utilized in studies of thermochemical energy storage

systems. However, Accucast is a company that specializes in castings and does not market a

specific product line for thermochemical energy storage. These notes focus on the widely

researched calcium carbonate/calcium oxide (CaCO₃/CaO) cycle for thermochemical energy

storage, a process in which materials like Accucast's particles have been experimentally used.
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Thermochemical energy storage (TCES) is a promising technology for high-temperature energy

storage, offering high energy densities and the potential for long-duration storage with minimal

heat loss.[1][2] The Calcium-Looping (CaL) process, based on the reversible chemical reaction

of calcium carbonate (CaCO₃) and calcium oxide (CaO), is one of the most studied TCES

systems.[3][4] This process is particularly attractive for applications such as Concentrating

Solar Power (CSP) plants due to its use of low-cost, abundant, and non-toxic materials like

limestone.[1][3]

The fundamental principle of the CaL process involves an endothermic calcination reaction to

store energy and an exothermic carbonation reaction to release it.[3]

Energy Storage (Calcination): CaCO₃ is heated to a high temperature (around 900-950°C),

causing it to decompose into CaO and carbon dioxide (CO₂).[4][5] The thermal energy is

stored as chemical potential in the CaO and CO₂.

Reaction: CaCO₃(s) + heat → CaO(s) + CO₂(g)

Energy Release (Carbonation): CaO is reacted with CO₂, releasing the stored heat at a high

temperature.[3]

Reaction: CaO(s) + CO₂(g) → CaCO₃(s) + heat

Quantitative Data
The following tables summarize key quantitative data for the CaCO₃/CaO thermochemical

energy storage system.

Table 1: Material Properties and Performance
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Parameter Value Reference

Gravimetric Energy Density

(Theoretical)

~3.2 GJ/m³ (~1423 kJ/kg for

pellets after 10 cycles)
[4]

Volumetric Energy Density

(Theoretical)
1-3 GJ/m³ [1]

Calcination Temperature (in

pure CO₂)
~930-950°C [4]

Carbonation Temperature >800°C [6]

Power Generation Efficiency

(in integrated systems)
>45% [5]

Table 2: Comparison with Other Energy Storage Methods

Storage Method Energy Density Advantages Disadvantages

Thermochemical

(CaCO₃/CaO)
High (~3-4 GJ/m³)[3]

High energy density,

long-term storage, low

material cost

Material degradation

over cycles, complex

reactor design

Molten Salt (Sensible

Heat)

Lower (~10 times

lower than TCES)[3]
Mature technology

Corrosiveness, limited

operating

temperature, higher

cost (~USD 900/ton)

[3]

Latent Heat Storage

(Phase Change

Materials)

Moderate
High heat transfer

rates

Can be expensive,

stability issues

Experimental Protocols
The following are generalized protocols for key experiments in evaluating the CaCO₃/CaO

system for thermochemical energy storage.
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Protocol 1: Calcination of Calcium Carbonate
Objective: To decompose calcium carbonate into calcium oxide and carbon dioxide to store

thermal energy.

Materials and Equipment:

High-temperature furnace or thermogravimetric analyzer (TGA)

Calcium carbonate powder (e.g., limestone) or pellets

Gas flow controller for CO₂ and an inert gas (e.g., N₂)

Crucible (e.g., alumina)

Gas analyzer to measure CO₂ concentration

Procedure:

Place a known mass of the CaCO₃ sample into the crucible.

Place the crucible in the furnace or TGA.

Purge the system with an inert gas to establish a baseline.

Heat the sample to the desired calcination temperature (e.g., 950°C) at a controlled heating

rate (e.g., 10°C/min).

Maintain the temperature and monitor the mass loss of the sample, which corresponds to the

release of CO₂.

The reaction is complete when the mass stabilizes.

Cool the sample down to room temperature under an inert atmosphere to prevent premature

carbonation.

The resulting solid is CaO.
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Protocol 2: Carbonation of Calcium Oxide
Objective: To react calcium oxide with carbon dioxide to release stored thermal energy.

Materials and Equipment:

High-temperature furnace or TGA

CaO sample from Protocol 1

Gas flow controller for CO₂

Crucible

Temperature and pressure sensors

Procedure:

Place the CaO sample in the crucible within the furnace or TGA.

Heat the sample to the desired carbonation temperature (e.g., 850°C) under an inert

atmosphere.

Once the temperature is stable, introduce a controlled flow of CO₂.

Monitor the mass gain of the sample, which corresponds to the uptake of CO₂.

The reaction is complete when the mass stabilizes.

The heat released during this exothermic reaction can be measured using appropriate

calorimetric techniques.

The resulting solid is CaCO₃.

Visualizations
Calcium-Looping (CaL) Process Workflow
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Caption: Workflow of the Calcium-Looping process for thermochemical energy storage.

Chemical Reaction Pathway
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Caption: Reversible chemical reaction pathway for the CaCO₃/CaO system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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